1-{2-[(2,4-Difluorophenyl)amino]-2-oxoethyl}piperidine-4-carboxamide

• IUPAC Name: 1-[2-(2,4-difluoroanilino)-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C14H17F2N3O2/c15-10-1-2-12(11(16)7-10)18-13(20)8-19-5-3-9(4-6-19)14(17)21/h1-2,7,9H,3-6,8H2,(H2,17,21)(H,18,20)
• InChI Key: NNUKSIKJPGTIIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H17F2N3O2
• Molecular Weight: 297.30 g/mol

Description

1-{2-[(2,4-Difluorophenyl)amino]-2-oxoethyl}piperidine-4-carboxamide is a synthetic organic compound characterized by the presence of a piperidine ring, a carboxamide group, and a difluorophenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{2-[(2,4-Difluorophenyl)amino]-2-oxoethyl}piperidine-4-carboxamide typically involves the following steps:

Formation of the Intermediate: The initial step involves the reaction of 2,4-difluoroaniline with ethyl oxalyl chloride to form an intermediate compound.

Cyclization: The intermediate undergoes cyclization with piperidine to form the desired piperidine-4-carboxamide structure.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch or Continuous Flow Reactors: Utilizing batch or continuous flow reactors to control reaction parameters such as temperature, pressure, and reaction time.

Automated Purification Systems: Employing automated purification systems to streamline the purification process and ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions: 1-{2-[(2,4-Difluorophenyl)amino]-2-oxoethyl}piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the difluorophenyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed:

Oxidation Products: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction Products: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution Products: Compounds with different substituents replacing the difluorophenyl group.

Scientific Research Applications

1-{2-[(2,4-Difluorophenyl)amino]-2-oxoethyl}piperidine-4-carboxamide has several scientific research applications, including:

Medicinal Chemistry: Used as a lead compound in the development of new pharmaceuticals, particularly for its potential anti-inflammatory and anticancer properties.

Biological Studies: Employed in biological studies to investigate its effects on cellular pathways and molecular targets.

Industrial Applications: Utilized in the synthesis of other complex organic molecules and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-{2-[(2,4-Difluorophenyl)amino]-2-oxoethyl}piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound is known to:

Bind to Enzymes: Inhibit the activity of certain enzymes involved in inflammatory and cancer pathways.

Modulate Receptors: Interact with cellular receptors to modulate signal transduction pathways.

Affect Gene Expression: Influence gene expression by interacting with transcription factors and other regulatory proteins.

Comparison with Similar Compounds

2,4-Difluorobenzylamine: A related compound with similar structural features but different functional groups.

2-Amino-4-(2,4-difluorophenyl)thiazole: Another compound with a difluorophenyl group, used in antibacterial research.

Fluoroquinolones: A class of compounds with fluorine atoms, known for their antibacterial properties.

Uniqueness: 1-{2-[(2,4-Difluorophenyl)amino]-2-oxoethyl}piperidine-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to interact with multiple molecular targets and pathways makes it a valuable compound in medicinal chemistry and pharmaceutical research.